Cas no 1806494-15-4 (4-Nitro-1H-benzimidazole-6-carboxylic acid)
1806494-15-4 structure
Product Name:4-Nitro-1H-benzimidazole-6-carboxylic acid
CAS No:1806494-15-4
MF:C8H5N3O4
MW:207.143001317978
CID:4824782
Update Time:2023-08-19
4-Nitro-1H-benzimidazole-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4-Nitro-1H-benzimidazole-6-carboxylic acid
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- Inchi： 1S/C8H5N3O4/c12-8(13)4-1-5-7(10-3-9-5)6(2-4)11(14)15/h1-3H,(H,9,10)(H,12,13)
- InChI Key： DBTPDAHBKYQZCZ-UHFFFAOYSA-N
- SMILES： OC(C1C=C(C2=C(C=1)NC=N2)[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 290
- XLogP3: 0.8
- Topological Polar Surface Area: 112
4-Nitro-1H-benzimidazole-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061005146-250mg |
4-Nitro-1H-benzimidazole-6-carboxylic acid |
1806494-15-4 | 98% | 250mg |
$841.42 | 2022-03-31 | |
| Alichem | A061005146-500mg |
4-Nitro-1H-benzimidazole-6-carboxylic acid |
1806494-15-4 | 98% | 500mg |
$1,141.99 | 2022-03-31 | |
| Alichem | A061005146-1g |
4-Nitro-1H-benzimidazole-6-carboxylic acid |
1806494-15-4 | 98% | 1g |
$2,165.95 | 2022-03-31 |
4-Nitro-1H-benzimidazole-6-carboxylic acid Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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